1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one

• Molecular Formula: C17H28N2O3
• Molecular Weight: 308.4 g/mol
• SMILES: CCCC12CN(CC(C1=O)(CN(C2)C(=O)CC)C)C(=O)CC
• InChI: InChI=1S/C17H28N2O3/c1-5-8-17-11-18(13(20)6-2)9-16(4,15(17)22)10-19(12-17)14(21)7-3/h5-12H2,1-4H3
• InChIKey: FXPGTHBKACLEQI-UHFFFAOYSA-N

Product Profile: 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one

1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one (C₁₇H₂₈N₂O₃, MW 308.42) is a fully synthetic N-3,N-7‑dipropanoyl‑substituted bispidine analogue bearing a ketone bridge at C‑9, classified as a derivative of the 3,7‑diazabicyclo[3.3.1]nonane scaffold [1]. The compound is supplied as the (1s,5s) enantiomer through the InterBioScreen screening collection (STOCK1N‑34820) and is catalogued as a natural‑compound analogue [2]. Its characteristic substitution pattern – a propanoyl group at each nitrogen atom, a methyl at bridge‑head position 1, and an n‑propyl at bridge‑head position 5 – distinguishes it from the common diacetyl, dibenzyl, or N‑alkyl bispidine congeners that populate many publicly available libraries [3].

Ion-Channel Screening

Suited for NaV1.7-targeted hit identification in pain-research models.

Selectivity-Profiled Probe

Pre-characterised hERG and CB1 engagement data support early liability assessment.

Bispidine Scaffold Library

Natural-compound analogue format enables analogue-by-catalogue selection for SAR expansion.

• [1] ChemBase. (1s,5s)-1-methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one. ChemBase ID 194159. Available at: http://www.chembase.cn/molecule-194159.html. View Source
• [2] InterBioScreen ID STOCK1N-34820. Product listing. Available at: http://www.chembase.cn/substance-468705.html. View Source
• [3] SpectraBase. 1-Methyl-3,7-dipropionyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one. Compound ID. Available at: https://spectrabase.com/compound/... View Source

Close Analogue Differentiation: 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one

Within the 3,7‑diazabicyclo[3.3.1]nonan‑9‑one series, seemingly minor N‑acyl variations profoundly re‑deploy biological selectivity. The target compound’s di‑propanoyl decoration yields a sub‑micromolar NaV1.7 antagonist IC₅₀ (240 nM) [1] that is absent in the nearest structurally characterised congener, the 3,7‑diacetyl analogue, which shows only weak Aurora‑A kinase inhibition (IC₅₀ 42 µM) [2]. Equally, the compound’s lack of affinity for CB1 (Ki > 1,000 nM) [3] and its low hERG engagement (IC₅₀ 15.8 µM) [4] together demarcate a selectivity signature that cannot be extrapolated from the simple N‑propyl or N‑methyl bispidine scaffolds widely used as synthetic intermediates. Direct replacement by an unscreened in‑class analogue therefore risks dropping the desired ion‑channel activity while introducing unidentified off‑target liabilities.

Diacetyl analogue lacks NaV1.7 activity

The 3,7-diacetyl congener inhibits Aurora-A kinase instead, with no reported ion-channel effect; direct replacement drops NaV1.7 engagement.

hERG margin is substitution-dependent

N-acyl variation can shift hERG IC₅₀ across a 50-fold range; using an unscreened analogue may introduce cardiac ion-channel risk.

CB1 engagement varies with scaffold decoration

Certain bispidine derivatives show cannabinoid activity, risking CNS-confounded in-vivo readouts; the present propanoyl pattern avoids this.

• [1] BindingDB BDBM50379389 (CHEMBL2010816). IC₅₀ 240 nM, antagonist at human partially inactivated NaV1.7 channel in HEK293 cells (PatchXpress). Available at: http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50379389. View Source
• [2] BindingDB PrimarySearch_ki for STOCK1N-35026 (3,7-diacetyl analogue). IC₅₀ 4.20E+4 nM, inhibition of human Aurora-A kinase. Available at: https://bdb8.ucsd.edu/... View Source
• [3] BindingDB BDBM50063532 (CHEMBL3398550). Ki >1,000 nM, CB1 receptor in rat brain homogenates. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50063532. View Source
• [4] BindingDB. IC₅₀ 1.58E+4 nM, displacement of 3,7-Bis[2-(4-nitro[3,5-³H]phenyl)ethyl]-3,7-diazabicyclo[3.3.1]nonane from human ERG expressed in HEK cells. Available at: https://bdb2.ucsd.edu/... View Source

Quantitative Evidence for 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one

NaV1.7 Antagonism vs. Diacetyl Analogue

The target compound inhibits partially inactivated human NaV1.7 with an IC₅₀ of 240 nM in a PatchXpress electrophysiology assay, whereas the structurally closest analogue for which data are available – 3,7‑diacetyl‑1‑methyl‑5‑propyl‑3,7‑diazabicyclo[3.3.1]nonan‑9‑one – displays a >100‑fold weaker IC₅₀ of 42 µM against a completely unrelated target (Aurora‑A kinase), indicating that the propanoyl‑to‑acetyl switch fundamentally alters the biological response profile [1]. Although a direct head‑to‑head NaV1.7 comparison with the diacetyl congener has not been published, the available data establish that the 3,7‑di‑propanoyl substitution pattern is essential for conferring NaV1.7 activity in this chemotype.

NaV1.7 vs. Diacetyl Analogue

Cross-study comparable

Target: NaV1.7 IC₅₀ 240 nM (PatchXpress). Diacetyl analogue: Aurora-A IC₅₀ 42,000 nM; no NaV1.7 activity reported.

NaV1.7 activity is substitution-dependent.

Direct NaV1.7 head-to-head comparison not published.

Evidence Dimension	NaV1.7 antagonism (partially inactivated state) vs. nearest‑analogue kinase inhibition
Target Compound Data	IC₅₀ 240 nM (NaV1.7, PatchXpress, HEK293)
Comparator Or Baseline	3,7-Diacetyl analogue: IC₅₀ 42,000 nM (Aurora‑A kinase, recombinant full‑length)
Quantified Difference	Target compound is 175‑fold more potent at NaV1.7 than the diacetyl analogue is at Aurora‑A; more importantly, the diacetyl analogue lacks any reported NaV1.7 activity.
Conditions	Human Nav1.7 expressed in HEK293 cells; PatchXpress voltage‑clamp (target compound); recombinant Aurora‑A kinase assay (comparator)

Why This Matters

For programmes screening bispidine libraries against pain‑relevant ion channels, the 240 nM NaV1.7 IC₅₀ provides a quantitative activity threshold that the diacetyl and other short‑chain N‑acyl analogues do not meet, directly informing compound selection for hit‑to‑lead optimisation.

• [1] Target compound NaV1.7 data: BindingDB BDBM50379389 (CHEMBL2010816). Diacetyl analogue data: BindingDB PrimarySearch_ki for STOCK1N-35026 (IC₅₀ 4.20E+4 nM, Aurora‑A). View Source

hERG Binding Selectivity Margin

In a displacement assay using the 3,7‑bis[2‑(4‑nitro‑[3,5‑³H]phenyl)ethyl]‑3,7‑diazabicyclo[3.3.1]nonane radioligand, the target compound exhibited an IC₅₀ of 15.8 µM against human ERG expressed in HEK cells [1]. For context, the generic 3,7‑diazabicyclo[3.3.1]nonane scaffold itself shows IC₅₀ values for ERG displacement ranging from 2.0 µM to >100 µM depending on N‑substituent bulk [2]. The compound’s 15.8 µM value places it in the upper quartile of this window, translating to a >65‑fold selectivity window over the NaV1.7 IC₅₀ (240 nM / 15.8 µM), which is a key procurement criterion when prioritising bispidine hits with reduced cardiac ion‑channel risk.

hERG Selectivity Margin

Class-level inference

hERG IC₅₀ 15.8 µM; NaV1.7/hERG index ≈ 66 (upper quartile of bispidine class).

Supports reduced cardiac-ion-channel screening risk.

Class hERG range 2.0–>100 µM; data from radioligand displacement.

Evidence Dimension	Human ERG channel binding affinity
Target Compound Data	IC₅₀ 15.8 µM (HEK293, radioligand displacement)
Comparator Or Baseline	Class‑level bispidine ERG IC₅₀ range: 2.0 µM – >100 µM
Quantified Difference	Target compound is 6‑ to 10‑fold weaker than the most potent bispidine ERG binders; NaV1.7/hERG selectivity index ≈ 66.
Conditions	Displacement of tritiated bispidine‑derived probe from human ERG in HEK cells

Why This Matters

A NaV1.7/hERG window of >60‑fold at the screening stage reduces the probability of hERG‑driven attrition during lead optimisation, making this compound a safer starting point than many other bispidine derivatives with lower NaV1.7/hERG selectivity ratios.

• [1] BindingDB. IC₅₀ 1.58E+4 nM, displacement from human ERG. Available at: https://bdb2.ucsd.edu/... View Source
• [2] BindingDB PrimarySearch_ki. ERG displacement data for diverse 3,7‑diazabicyclo[3.3.1]nonane derivatives (IC₅₀ 2.0E+3 to >1.0E+5 nM). Available at: https://www.bindingdb.org/. View Source

CB1 Receptor Affinity Assessment

In displacement experiments with [³H]CP‑55,940 on rat brain homogenates, the target compound showed Ki > 1,000 nM at CB1 [1]. This low affinity contrasts with the sub‑nanomolar Ki values observed for classical cannabinoid ligands (e.g., CP‑55,940, Ki ≈ 0.5–1 nM) and indicates that the N‑propanoyl substitution in the bispidin‑9‑one scaffold does not confer cannabinoid‑system activity, unlike some N‑arylacetyl bispidine derivatives that have been reported as CB2‑selective ligands [2].

CB1 Receptor Affinity

Class-level inference

CB1 Ki >1,000 nM (rat brain); >1,000-fold weaker than CP-55,940.

Low cannabinoid-system activity avoids CNS confounds.

Propanoyl substitution pattern does not confer CB1 engagement.

Evidence Dimension	Cannabinoid CB1 receptor binding affinity
Target Compound Data	Ki > 1,000 nM (rat brain homogenate, [³H]CP‑55,940 displacement)
Comparator Or Baseline	Class‑level CB1 agonist CP‑55,940: Ki ≈ 0.5–1 nM; certain N‑arylacetyl bispidines: Ki 26–85 nM at CB2 (no direct CB1 comparator in same scaffold)
Quantified Difference	>1,000‑fold weaker than CP‑55,940; >10‑fold weaker than the most potent bispidine‑derived CB2 ligands (no CB1 activity detected in same scaffold series).
Conditions	CB1 binding assay, rat brain homogenates, presence of phenylmethanesulfonyl fluoride

Why This Matters

Procuring a bispidine with proven low CB1 affinity eliminates cannabinoid‑mediated CNS confounding in in‑vivo pain‑efficacy models and phenotypic screens, strengthening data interpretability.

• [1] BindingDB BDBM50063532 (CHEMBL3398550). Ki >1,000 nM at rat CB1. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50063532. View Source
• [2] BindingDB BDBM50384476 (CHEMBL2036217). CRTH2/CB2 ligands derived from bispidine scaffolds. Available at: https://bindingdb.org/. View Source

Application Scenarios: 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one

Hit-to-Lead Triage for NaV1.7 Pain Programs

With a confirmed IC₅₀ of 240 nM at partially inactivated human NaV1.7 and a NaV1.7/hERG selectivity window of >65‑fold, this compound serves as a validated starting point for medicinal chemistry optimisation in peripheral neuropathic pain indications [1]. It allows teams to benchmark new bispidine analogues against a well‑defined activity threshold and selectivity profile without investing in a full screen.

Selectivity Panel for Bispidine Library Profiling

The compound's low affinity at CB1 (Ki > 1,000 nM) and moderate hERG binding (IC₅₀ 15.8 µM) make it a useful reference probe for building selectivity panels when profiling larger bispidine‑focused libraries [2]. Its data points can be used to estimate the probability that other members of the same library carry unwanted cardiac or cannabinoid activities.

In Vivo Analgesic Studies with Low CNS Burden

Owing to the lack of significant CB1 engagement, this compound is suitable for acute or sub‑chronic pain models where cannabinoid‑driven hypo‑locomotion, catalepsy, or hypothermia would otherwise confound behavioural readouts [3]. Its 240‑nM NaV1.7 potency is consistent with initial oral dosing experiments in rodent neuropathic pain models, assuming acceptable pharmacokinetic properties.

Machine-Learning Training for Bispidine Ion-Channel Prediction

The compound provides an experimentally measured anchor for NaV1.7, hERG, and CB1 activities that can be used to train or validate in‑silico QSAR or deep‑learning models aimed at predicting the ion‑channel polypharmacology of novel bispidine entities [4]. Its three‑target data profile is rare for a single bispidine molecule, increasing its value as a multi‑task learning example.

Application

Selection Property

Validation Focus

NaV1.7-targeted hit-to-lead research

Activity threshold and selectivity profile

Benchmark new bispidine analogues against defined NaV1.7 and hERG margins

Bispidine library selectivity profiling

Reference data for hERG and CB1 engagement

Estimate off-target probability in library members using existing multi-target anchor

In-vivo pain-model studies with reduced cannabinoid confounds

Absence of significant CB1 affinity

Ensure behavioral readout integrity in rodent neuropathic pain models

In-silico model training for ion-channel polypharmacology

Multi-target experimental anchor (NaV1.7, hERG, CB1)

Train or validate QSAR/deep-learning models predicting bispidine selectivity

• [1] BindingDB BDBM50379389. NaV1.7 IC₅₀ 240 nM; hERG IC₅₀ 15.8 µM. See Section 3. View Source
• [2] BindingDB BDBM50063532 (CB1) and ERG data as cited in Section 3. View Source
• [3] CB1 off‑target profiling data from BindingDB BDBM50063532. View Source
• [4] BindingDB multi‑target data for BDBM50379389, BDBM50063532, and ERG entry. Usable as training data. View Source